Cas no 776-99-8 (3,4-Dimethoxyphenylacetone)

• Product Name: 3,4-Dimethoxyphenylacetone
• CAS No: 776-99-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00008772
• CID: 39892
• PubChem ID: 69896
• Update Time: 2025-11-02

3,4-Dimethoxyphenylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)propan-2-one
• 1-(3,4-Dimethoxyphenyl)-Actone
• 1-(3,4-Dimethoxyphenyl)-2-propanone
• Methyl veratryl ketone
• (3,4-Dimethoxyphenyl)acetone
• 3,4-Dimethoxyphenylacetone
• 1-(3,4-Dimethoxyphenyl)acetone
• Veratryl-2-propanone
• Veratryl acetone
• 3,4-Dimethoxybenzyl methyl ketone
• 2-Propanone, 1-(3,4-dimethoxyphenyl)-
• UMYZWICEDUEWIM-UHFFFAOYSA-N
• AK117208
• Veratryl methyl ketone
• PubChem15020
• 3,4-dimethoxyphenylactone
• V0052
• 3,4-dimethoxyphenyl acetone
• (3,4-dimethoxyphenyl) acetone
• F0001-2009
• AC-11717
• AKOS000120862
• methyl 3,4-dimethoxyphenylmethyl ketone
• 4-08-00-01844 (Beilstein Handbook Reference)
• SY007241
• 776-99-8
• (3,4-Dimethoxyphenyl)acetone, 97%
• SCHEMBL187562
• DTXSID00228267
• 1-(3,4-dimethoxyphenyl)-propan-2-one
• DM28QN9QDY
• NSC-16700
• EINECS 212-285-0
• 1-(3,4-Dimethoxyphenyl)acetone #
• MFCD00008772
• FT-0614352
• UNII-DM28QN9QDY
• EN300-20785
• NSC16700
• A839164
• NSC 16700
• BRN 1107410
• W-104303
• 3,4-Dimethoxyphenyl-acetone
• AS-14511
• NS00022779
• CHEMBL1163509
• DB-021927
• Veratone;1-(3,4-Dimethoxyphenyl)acetone
• STL352115
• BBL027727
• DTXCID20150758
• FD71198
• 212-285-0

• MDL： MFCD00008772
• Inchi： 1S/C11H14O3/c1-8(12)6-9-4-5-10(13-2)11(7-9)14-3/h4-5,7H,6H2,1-3H3
• InChI Key： UMYZWICEDUEWIM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C)=O)OC
• BRN： 1107410

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.115
• Boiling Point: 167°C/17mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5338-1.5358
• Water Partition Coefficient: Insoluble in water.
• PSA: 35.53000
• LogP: 1.83530
• Solubility: Not determined

3,4-Dimethoxyphenylacetone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：UC1795500
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-Dimethoxyphenylacetone

3,4-Dimethoxyphenylacetone (CAS No. 776-99-8): Properties, Applications, and Market Insights

3,4-Dimethoxyphenylacetone (CAS No. 776-99-8) is a versatile organic compound with significant applications in pharmaceuticals, fragrances, and specialty chemicals. Known chemically as 1-(3,4-dimethoxyphenyl)-2-propanone, this compound features a phenyl ring substituted with two methoxy groups at the 3 and 4 positions, attached to an acetone moiety. Its unique structure makes it a valuable intermediate in organic synthesis.

The physical and chemical properties of 3,4-dimethoxyphenylacetone include a molecular formula of C₁₁H₁₄O₃ and a molecular weight of 194.23 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor. The compound is soluble in organic solvents like ethanol, ether, and acetone but has limited solubility in water. Its boiling point ranges between 280-290°C, and it exhibits stability under standard conditions.

One of the primary applications of 3,4-dimethoxyphenylacetone is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Researchers and manufacturers value this compound for its role in producing drugs targeting neurological and cardiovascular conditions. Its structural motif is often found in molecules with bioactive potential, making it a focal point in medicinal chemistry.

In the fragrance and flavor industry, 3,4-dimethoxyphenylacetone contributes to the creation of complex aromatic profiles. Its methoxy-substituted phenyl ring imparts a sweet, woody, and slightly spicy note, which is highly sought after in perfumery. Additionally, it is used in the synthesis of specialty chemicals, including dyes and agrochemicals, where its reactivity and stability are advantageous.

The market demand for 3,4-dimethoxyphenylacetone has been steadily increasing, driven by its diverse applications. Recent trends in green chemistry and sustainable synthesis have prompted manufacturers to explore eco-friendly production methods for this compound. Researchers are also investigating its potential in biocatalysis and enzymatic synthesis, aligning with the global shift toward environmentally benign processes.

From a regulatory perspective, 3,4-dimethoxyphenylacetone is generally regarded as safe for its intended uses when handled according to standard safety protocols. It is essential to follow proper storage and handling guidelines to ensure stability and prevent degradation. The compound is not classified as hazardous under major regulatory frameworks, but users should always consult safety data sheets (SDS) for specific guidance.

In research and development, 3,4-dimethoxyphenylacetone continues to attract attention for its potential in novel drug discovery and material science. Scientists are exploring its derivatives for applications in catalysis, polymer chemistry, and nanotechnology. Its adaptability and functional groups make it a promising candidate for innovative solutions in these fields.

For those sourcing 3,4-dimethoxyphenylacetone, it is crucial to partner with reputable suppliers who adhere to high-quality standards. The compound is available in various purity grades, with 99% purity being the most common for laboratory and industrial use. Buyers should verify certificates of analysis (CoA) and ensure compliance with regional regulations.

In summary, 3,4-dimethoxyphenylacetone (CAS No. 776-99-8) is a multifaceted compound with wide-ranging applications in pharmaceuticals, fragrances, and specialty chemicals. Its unique properties and growing market demand underscore its importance in modern chemistry. As research advances, this compound is poised to play an even more significant role in sustainable and innovative chemical solutions.